Cas no 2830401-07-3 (1-benzyl-2,2-dimethyl-4-methylene-piperidine)

1-Benzyl-2,2-dimethyl-4-methylene-piperidine is a piperidine derivative characterized by its unique structural features, including a benzyl group at the 1-position and a methylene substituent at the 4-position. The 2,2-dimethyl substitution enhances steric hindrance, potentially influencing reactivity and stability. This compound may serve as a valuable intermediate in organic synthesis, particularly in the development of pharmacologically active molecules or specialized ligands. Its distinct substitution pattern offers opportunities for selective functionalization, making it useful in medicinal chemistry and material science applications. The compound's stability under standard conditions ensures ease of handling in laboratory settings. Further research may explore its potential in asymmetric synthesis or as a scaffold for bioactive compounds.
1-benzyl-2,2-dimethyl-4-methylene-piperidine structure
2830401-07-3 structure
Product Name:1-benzyl-2,2-dimethyl-4-methylene-piperidine
CAS No:2830401-07-3
MF:C15H21N
MW:215.33394408226
CID:6080723
PubChem ID:165430968
Update Time:2025-10-24

1-benzyl-2,2-dimethyl-4-methylene-piperidine Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-2,2-dimethyl-4-methylene-piperidine
    • 2,2-Dimethyl-4-methylene-1-(phenylmethyl)piperidine
    • 2830401-07-3
    • F78202
    • PS-19309
    • 1-Benzyl-2,2-dimethyl-4-methylenepiperidine
    • 1-Benzyl-2,2-dimethyl-4-methylidenepiperidine
    • Inchi: 1S/C15H21N/c1-13-9-10-16(15(2,3)11-13)12-14-7-5-4-6-8-14/h4-8H,1,9-12H2,2-3H3
    • InChI Key: XZWCBUIYNZBWGP-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2)CCC(=C)CC1(C)C

Computed Properties

  • Exact Mass: 215.167399674g/mol
  • Monoisotopic Mass: 215.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 0.97±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 289.8±9.0 °C(Predicted)
  • pka: 8.33±0.40(Predicted)

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1-benzyl-2,2-dimethyl-4-methylene-piperidine Related Literature

Additional information on 1-benzyl-2,2-dimethyl-4-methylene-piperidine

Comprehensive Guide to 1-Benzyl-2,2-dimethyl-4-methylene-piperidine (CAS No. 2830401-07-3): Properties, Applications, and Market Insights

1-Benzyl-2,2-dimethyl-4-methylene-piperidine (CAS No. 2830401-07-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique molecular structure, featuring a benzyl group, two methyl substituents, and a methylene moiety. Its chemical formula and molecular weight make it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The compound's physicochemical properties include moderate solubility in organic solvents and stability under standard laboratory conditions. Researchers have explored its potential as a building block for drug discovery, especially in the design of central nervous system (CNS) targeting compounds. Its structural features allow for diverse modifications, making it a versatile scaffold in medicinal chemistry.

Recent studies highlight the growing interest in piperidine derivatives like 1-benzyl-2,2-dimethyl-4-methylene-piperidine for their potential applications in neurological research. With the increasing focus on neurodegenerative diseases and mental health disorders, this compound has emerged as a candidate for developing novel therapeutic agents. Its molecular framework is particularly relevant for targeting neurotransmitter systems, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the compound offers several advantages. The presence of the methylene group at the 4-position provides a reactive site for further functionalization, while the benzyl substituent enhances lipophilicity—a crucial factor in drug design. These characteristics have made CAS 2830401-07-3 a subject of interest in academic and industrial research settings.

The market demand for specialized intermediates like 1-benzyl-2,2-dimethyl-4-methylene-piperidine has been steadily increasing. Pharmaceutical companies and contract research organizations are actively seeking high-quality chemical building blocks to accelerate their drug discovery programs. This trend is reflected in the growing number of scientific publications and patent applications mentioning this compound.

Quality control is paramount when working with 1-benzyl-2,2-dimethyl-4-methylene-piperidine. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity, NMR spectra, and mass spectrometry results. These specifications are crucial for researchers who require consistent performance in their synthetic applications.

In terms of storage and handling, this compound should be kept in a cool, dry environment, protected from light and moisture. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling any chemical substance. The stability studies indicate that the compound maintains its integrity when stored under recommended conditions.

The synthetic routes to 1-benzyl-2,2-dimethyl-4-methylene-piperidine have been optimized over time, with recent advancements focusing on green chemistry principles. Researchers are exploring catalytic methods and solvent-free conditions to improve the atom economy and reduce environmental impact—a response to the growing emphasis on sustainable chemistry in the pharmaceutical industry.

Looking ahead, the potential applications of CAS 2830401-07-3 continue to expand. Beyond its traditional uses in medicinal chemistry, there is emerging interest in its application to material science and catalysis. The compound's unique structure makes it a candidate for developing novel functional materials with specific electronic or optical properties.

For researchers considering working with 1-benzyl-2,2-dimethyl-4-methylene-piperidine, it's important to consult the latest scientific literature and safety data sheets. The compound's reactivity profile and potential applications are continually being updated as new research emerges. Collaboration with experienced suppliers and research institutions can provide valuable insights into its most current uses and handling protocols.

The intellectual property landscape surrounding this compound is also evolving. While the base molecule may not be patented, specific derivatives and applications might be protected. Researchers should conduct thorough patent searches before developing commercial applications to ensure freedom to operate in their intended markets.

In conclusion, 1-benzyl-2,2-dimethyl-4-methylene-piperidine (CAS No. 2830401-07-3) represents an important chemical intermediate with diverse applications in pharmaceutical research and beyond. Its unique structural features and synthetic versatility position it as a valuable tool for scientists working at the forefront of drug discovery and materials development. As research continues to uncover new potential uses, this compound is likely to maintain its relevance in the chemical sciences for years to come.

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